3-Amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride

• Molecular Formula: C9H10ClN3O2
• Molecular Weight: 227.65 g/mol
• IUPAC Name: 3-amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C9H9N3O2.ClH/c1-5-2-3-6-11-7(9(13)14)8(10)12(6)4-5;/h2-4H,10H2,1H3,(H,13,14);1H
• InChI Key: IGYFCIIPRPRQHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=C2N)C(=O)O)C=C1.Cl

Description

3-Amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride is a heterocyclic compound that belongs to the imidazo[1,2-a]pyridine class. These compounds are known for their wide range of applications in medicinal chemistry due to their unique structural features and biological activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride typically involves multi-step reactions. One common method is the condensation of 2-aminopyridine with aldehydes or ketones, followed by cyclization and functionalization .

Industrial Production Methods

Industrial production methods often employ continuous flow synthesis techniques, which enhance the efficiency and yield of the desired product. For example, the use of automated microreactor-based systems has been reported for the synthesis of imidazo[1,2-a]pyridine derivatives .

Chemical Reactions Analysis

Types of Reactions

3-Amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where halogenated derivatives can be synthesized using halogenating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS).

Major Products Formed

The major products formed from these reactions include various substituted imidazo[1,2-a]pyridine derivatives, which can be further functionalized for specific applications .

Scientific Research Applications

3-Amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride has numerous applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Acts as an inhibitor for certain enzymes, making it useful in studying enzyme mechanisms.

Medicine: Investigated for its potential as an antituberculosis agent due to its activity against multidrug-resistant and extensively drug-resistant tuberculosis strains.

Industry: Utilized in the development of light-sensitive dyes and optical media for data storage.

Mechanism of Action

The mechanism of action of 3-Amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride involves its interaction with specific molecular targets. For instance, it acts as an inhibitor of glutamine synthetase, an enzyme crucial for the survival of Mycobacterium tuberculosis . This inhibition disrupts the bacterial metabolism, leading to its death.

Comparison with Similar Compounds

Similar Compounds

• 3-Iodo-7-methylimidazo[1,2-a]pyridine-6-carboxylic acid
• 6-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid

Uniqueness

3-Amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride is unique due to its specific substitution pattern, which imparts distinct biological activities. Its ability to inhibit glutamine synthetase sets it apart from other imidazo[1,2-a]pyridine derivatives .